4,9-Diphenoxyisochromeno[6,5,4-def]isochromene-1,3,6,8-tetraone

• IUPAC Name: 2,9-diphenoxy-6,13-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1,3,8,10,15-pentaene-5,7,12,14-tetrone
• InChI: InChI=1S/C26H12O8/c27-23-15-11-17(31-13-7-3-1-4-8-13)21-19-16(24(28)33-25(21)29)12-18(22(20(15)19)26(30)34-23)32-14-9-5-2-6-10-14/h1-12H
• InChI Key: NLDUHJQCKDWCPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C3C4=C5C(=C2)C(=O)OC(=O)C5=C(C=C4C(=O)OC3=O)OC6=CC=CC=C6
• Molecular Formula: C26H12O8
• Molecular Weight: 452.4 g/mol

Description

4,9-Diphenoxyisochromeno[6,5,4-def]isochromene-1,3,6,8-tetraone, commonly known as DCPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCPI is a polycyclic aromatic compound that consists of two isochromene rings and four keto groups. In

Scientific Research Applications

Selective Photoinduced Oxidation

Selective oxidation of benzylic methylene groups through UV irradiation in acetone/water/FeCl3 mixtures is reported, offering insights into the synthesis of 1-oxo derivatives from model compounds. This methodology underlines the potential of specific conditions to achieve desired oxidation outcomes in aromatic hydrocarbons, showcasing the utility of such compounds in chemical transformations (Barbier, 1984).

Synthesis and Reactivity

The synthesis and reactivity of bicyclic tetraphosphapentazane derivatives are detailed, providing a foundation for understanding the structural characterisation and potential applications of such compounds. This research highlights the versatility of phosphorus-containing compounds in organic synthesis, contributing to the development of novel materials and catalysts (Thirupathi, Krishnamurthy, & Nethaji, 1998).

Photovoltaic Device Applications

A study explores two novel solution-processable small organic molecules, demonstrating their potential in photovoltaic devices. This research provides valuable insights into the design and application of donor–acceptor–donor structure molecules for enhancing the efficiency of solution-processable photovoltaic devices, highlighting the importance of molecular engineering in the development of renewable energy technologies (Patil, Gupta, Bilić, Jackson, Latham, & Bhosale, 2014).

Electrochemical Oxidation

The electrooxidative behaviour of tetraphenylcyclopentadienone and its derivatives is studied, revealing the potential for synthesizing α-pyrones through oxidative processes. This research adds to the understanding of electrochemical reactions involving organic compounds, offering pathways to novel synthetic methodologies and materials (Iniesta, Alcock, Walton, Watanabe, Mataka*, & Thiemann, 2006).